N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide

• Molecular Formula: C12H11N5O3S2
• Molecular Weight: 337.4 g/mol
• IUPAC Name: N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-[(3,5-dioxo-2H-1,2,4-triazin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H11N5O3S2/c1-5-6(2)22-10(7(5)3-13)14-8(18)4-21-11-9(19)15-12(20)17-16-11/h4H2,1-2H3,(H,14,18)(H2,15,17,19,20)
• InChI Key: REUKSNOBYRBSHZ-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=C1C#N)NC(=O)CSC2=NNC(=O)NC2=O)C

Description

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide, also known as CDMTA, is a small molecule compound that has been studied extensively for its potential applications in scientific research. CDMTA is a thioacetamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in a range of research applications.

Mechanism of Action

The mechanism of action of N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways that are involved in cell growth and survival. N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide has been shown to inhibit the activity of several kinases, including Akt and ERK, which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of various signaling pathways. N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide has also been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide in lab experiments is its relatively low toxicity, which allows for higher concentrations to be used without causing cell death. However, one limitation of using N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide. One area of interest is the development of new derivatives of N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide with improved solubility and potency. Another potential direction is the investigation of the mechanism of action of N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide in more detail, which could lead to the identification of new targets for drug development. Additionally, further studies are needed to investigate the potential applications of N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide in the treatment of various diseases, including cancer and neurodegenerative disorders.

Synthesis Methods

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide can be synthesized using a multistep synthetic route that involves the reaction of 3-cyano-4,5-dimethylthiophene-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazine to form the desired N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide product.

Scientific Research Applications

N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide has been studied for its potential applications in a range of scientific research areas, including cancer research, neurobiology, and drug discovery. In cancer research, N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis in several types of cancer cells. In neurobiology, N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide has been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In drug discovery, N-(3-cyano-4,5-dimethylthiophen-2-yl)-2-((3,5-dioxo-2,3,4,5-tetrahydro-1,2,4-triazin-6-yl)thio)acetamide has been studied as a potential lead compound for the development of new drugs.